Cas no 501902-18-7 (3-3-(Benzyloxy)phenyl-isoxazole-5-amine)

• Product Name: 3-3-(Benzyloxy)phenyl-isoxazole-5-amine
• CAS No: 501902-18-7
• MF: C₁₆H₁₄N₂O₂
• MW: 266.294563770294
• MDL: MFCD07383037
• CID: 1561913
• PubChem ID: 3767483
• Update Time: 2025-04-21

3-3-(Benzyloxy)phenyl-isoxazole-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-[3-(benzyloxy)phenyl]-1,2-oxazol-5-amine
• BBL021371
• STK894083
• 3-(3-phenylmethoxyphenyl)-1,2-oxazol-5-amine
• EN300-1870638
• 3-(3-(Benzyloxy)phenyl)isoxazol-5-amine
• CS-0237796
• 3-(3-BENZYLOXY-PHENYL)-ISOXAZOL-5-YLAMINE
• MFCD07383037
• BVA90218
• 501902-18-7
• 3-[3-(benzyloxy)phenyl]-isoxazole-5-amine
• AKOS005143701
• 3-[3-(benzyloxy)phenyl]-5-isoxazolamine
• 3-3-(Benzyloxy)phenyl-isoxazole-5-amine

• MDL： MFCD07383037
• Inchi： 1S/C16H14N2O2/c17-16-10-15(18-20-16)13-7-4-8-14(9-13)19-11-12-5-2-1-3-6-12/h1-10H,11,17H2
• InChI Key： CWOIUXPZLMVVKZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(C2C=C(N)ON=2)=C1

Computed Properties

• Exact Mass: 266.105527694g/mol
• Monoisotopic Mass: 266.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.3Ų

3-3-(Benzyloxy)phenyl-isoxazole-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)